Cas no 1858249-71-4 (N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide)

• Product Name: N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide
• CAS No: 1858249-71-4
• MDL: MFCD28148235
• CID: 4624314
• Update Time: 2025-08-05

N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide

• MDL： MFCD28148235

Additional information on N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide

Comprehensive Overview of N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide (CAS No. 1858249-71-4)

N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide is a novel organic compound with a unique molecular structure that combines pyridine, tetrahydro-2H-pyran, and hydrazinecarbothioamide moieties. This compound, identified by its CAS No. 1858249-71-4, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a building block for drug discovery and crop protection agents. The presence of both pyridine and tetrahydro-2H-pyran rings in its structure contributes to its diverse reactivity and biological activity.

In recent years, researchers have focused on hydrazinecarbothioamide derivatives due to their broad-spectrum biological properties, including antimicrobial, antifungal, and anticancer activities. The incorporation of a tetrahydro-2H-pyran-4-ylcarbonyl group in this compound enhances its lipophilicity, potentially improving membrane permeability and bioavailability. These characteristics make N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide particularly interesting for medicinal chemistry applications where targeted drug delivery is crucial.

The synthesis of CAS No. 1858249-71-4 typically involves multi-step organic reactions, starting from readily available pyridine derivatives. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally friendly solvents to minimize waste generation. This aligns with current industry trends toward sustainable pharmaceutical production, a topic frequently searched by professionals in the field.

From a structural perspective, the pyridin-3-yl moiety provides a versatile handle for further chemical modifications, while the hydrazinecarbothioamide group offers multiple sites for hydrogen bonding interactions. These features make the compound valuable for structure-activity relationship (SAR) studies, particularly in the development of enzyme inhibitors. Computational chemistry and molecular docking studies have predicted favorable binding affinities for various biological targets, sparking interest in its potential therapeutic applications.

Analytical characterization of N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential for research applications. The growing demand for high-quality reference standards in drug development has increased searches for detailed analytical data on specialized compounds like this one.

In material science applications, the compound's unique combination of aromatic and aliphatic components offers interesting possibilities for the design of functional materials. Its potential as a ligand in coordination chemistry is being explored, particularly for creating metal-organic frameworks (MOFs) with specific pore geometries. This connects to current research trends in nanotechnology and smart materials, topics that frequently appear in scientific literature searches.

Storage and handling recommendations for CAS No. 1858249-71-4 emphasize protection from moisture and oxidation, with suggested storage under inert atmosphere at low temperatures. These precautions maintain the compound's stability for long-term research use. Proper handling protocols are essential considerations for laboratory professionals, as evidenced by frequent searches for compound stability data.

The commercial availability of N-Pyridin-3-yl-2-(tetrahydro-2H-pyran-4-ylcarbonyl)hydrazinecarbothioamide has expanded in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing and availability information are commonly sought after by procurement specialists, reflecting the compound's growing importance in various research programs. Custom synthesis services for derivatives of this compound have also become more prevalent, addressing the need for tailored structures in drug discovery projects.

Future research directions for this compound class may include exploration of its photophysical properties for sensor applications or investigation of its potential in asymmetric catalysis. The versatility of the hydrazinecarbothioamide scaffold continues to inspire innovative applications across multiple scientific disciplines, making it a compound of ongoing interest to researchers worldwide.